![molecular formula C20H21BrN2O3S B268651 3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide](/img/structure/B268651.png)
3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide, also known as BMB-4, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have promising properties that make it a valuable tool for investigating various biological processes.
Mechanism of Action
3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide works by binding to the active site of NMT, thereby preventing the enzyme from carrying out its normal function. This leads to a disruption of the signaling pathways that are necessary for cancer cell growth and survival. As a result, cancer cells are unable to proliferate and undergo apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth, induction of apoptosis, and inhibition of angiogenesis. It has also been found to have anti-inflammatory properties and to modulate the immune response.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide is its specificity for NMT, which makes it a valuable tool for studying the role of this enzyme in cancer biology. However, its potency may also be a limitation, as high concentrations of the compound may be required to achieve the desired effects. Additionally, further studies are needed to determine the optimal conditions for using this compound in lab experiments.
Future Directions
There are several future directions for research on 3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide, including the development of more potent and selective analogues, the investigation of its potential applications in other disease areas, and the exploration of its mechanism of action in more detail. Additionally, further studies are needed to determine the optimal dosing and administration strategies for using this compound in preclinical and clinical settings.
In conclusion, this compound is a promising compound that has potential applications in scientific research, particularly in the field of cancer biology. Its specificity for NMT and its ability to inhibit cancer cell growth make it a valuable tool for investigating various biological processes. Further research is needed to fully understand the mechanism of action of this compound and to determine its optimal use in lab experiments and clinical settings.
Synthesis Methods
The synthesis of 3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide involves several steps, including the reaction of 4-bromo-3-nitrobenzoic acid with morpholine and thionyl chloride to yield 3-bromo-N-(morpholin-4-ylcarbonothioyl)benzamide. This intermediate is then reacted with 2-phenylethanol and triethylamine to produce the final product, this compound.
Scientific Research Applications
3-bromo-N-(morpholin-4-ylcarbonothioyl)-4-(2-phenylethoxy)benzamide has been studied for its potential applications in scientific research, particularly in the field of cancer biology. It has been found to inhibit the growth of cancer cells by targeting a specific enzyme known as N-myristoyltransferase (NMT). This enzyme is essential for the survival and proliferation of cancer cells, making it an attractive target for cancer therapy.
properties
Molecular Formula |
C20H21BrN2O3S |
---|---|
Molecular Weight |
449.4 g/mol |
IUPAC Name |
3-bromo-N-(morpholine-4-carbothioyl)-4-(2-phenylethoxy)benzamide |
InChI |
InChI=1S/C20H21BrN2O3S/c21-17-14-16(19(24)22-20(27)23-9-12-25-13-10-23)6-7-18(17)26-11-8-15-4-2-1-3-5-15/h1-7,14H,8-13H2,(H,22,24,27) |
InChI Key |
MSFRPRJMLTXHSN-UHFFFAOYSA-N |
SMILES |
C1COCCN1C(=S)NC(=O)C2=CC(=C(C=C2)OCCC3=CC=CC=C3)Br |
Canonical SMILES |
C1COCCN1C(=S)NC(=O)C2=CC(=C(C=C2)OCCC3=CC=CC=C3)Br |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.